Cas no 2137763-00-7 (1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl-)
1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl-
-
- Inchi: 1S/C10H12N2O2/c1-6-5-8(10(13)14)12-9-7(6)3-2-4-11-9/h5H,2-4H2,1H3,(H,11,12)(H,13,14)
- InChI Key: TYCFUXBBMWOTMX-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCN2)C(C)=CC=1C(O)=O
1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372842-0.05g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-372842-0.1g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 0.1g |
$1019.0 | 2023-03-02 | ||
| Enamine | EN300-372842-0.25g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 0.25g |
$1065.0 | 2023-03-02 | ||
| Enamine | EN300-372842-0.5g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 0.5g |
$1111.0 | 2023-03-02 | ||
| Enamine | EN300-372842-1.0g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372842-2.5g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 2.5g |
$2268.0 | 2023-03-02 | ||
| Enamine | EN300-372842-5.0g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 5.0g |
$3355.0 | 2023-03-02 | ||
| Enamine | EN300-372842-10.0g |
4-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid |
2137763-00-7 | 10.0g |
$4974.0 | 2023-03-02 |
1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl- Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl-
Introduction to 1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl- (CAS No. 2137763-00-7)
1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl- is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2137763-00-7, belongs to the naphthyridine class of molecules, which are known for their broad spectrum of pharmacological interactions. The presence of a tetrahydropyridine moiety and a methyl substituent at the 4-position enhances its structural complexity and influences its chemical reactivity and biological efficacy.
The 1,8-naphthyridine core is a bicyclic aromatic system consisting of two fused pyridine rings. This structural motif is particularly valuable in drug design because it can interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions. The carboxylic acid functionality at the 2-position provides a polar moiety that can facilitate binding to specific amino acid residues in proteins, while the tetrahydro substitution at the 5,6,7,8 positions introduces conformational flexibility, which is often crucial for achieving high affinity and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 1,8-naphthyridine derivatives with greater precision. Studies have shown that compounds featuring this scaffold can exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, derivatives of 1,8-naphthyridine have been investigated for their potential as kinase inhibitors, particularly those targeting tyrosine kinases that play a role in signal transduction pathways.
The 5,6,7,8-tetrahydro-4-methyl substitution pattern in 1,8-Naphthyridine-2-carboxylic acid contributes to the compound's overall physicochemical properties, including solubility and metabolic stability. These characteristics are critical for drug development, as they influence how the compound is absorbed, distributed, metabolized, and excreted (ADME) in vivo. The methyl group at the 4-position also serves as a handle for further chemical modifications, allowing medicinal chemists to optimize potency and selectivity through structure-activity relationship (SAR) studies.
In terms of biological activity, preliminary studies on 1,8-Naphthyridine-2-carboxylic acid have revealed promising results in vitro. The carboxylic acid group can participate in salt formation with basic moieties in biological targets such as protein kinases or transcription factors. This interaction can lead to allosteric modulation or direct inhibition of enzymatic activity. Additionally, the rigid bicyclic core provides a scaffold that can be fine-tuned to fit into narrow binding pockets within macromolecular targets.
The synthesis of 1,8-Naphthyridine-2-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid and tetrahydro substituents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this class of compounds.
Given its structural versatility and potential therapeutic applications,1,8-Naphthyridine-2-carboxylic acid is being explored as a lead compound for further drug discovery programs. Researchers are particularly interested in its ability to modulate protein-protein interactions (PPIs), which are often implicated in complex diseases such as cancer and neurodegenerative disorders. By designing analogs with optimized pharmacokinetic profiles,1,8-Naphthyridine derivatives could emerge as novel therapeutic agents.
The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the identification of promising scaffolds like 1-(3-chlorophenyl)-4-(3-fluorobenzyl)-N-(4-fluorobenzylideneamino)-3-(trifluoromethyl)-5-methylpyrazole, which share structural similarities with 1(3H)-Pyrazolones. These screening efforts have identified several hits with potent activity against disease-relevant targets, underscoring the importance of libraries containing heterocyclic compounds such as naphthyridines.
The future direction of research on 1(3H)-Pyrazolones includes exploring their mechanism of action in greater detail. Understanding how these compounds interact with biological systems at the molecular level will be crucial for developing drugs with improved efficacy and reduced side effects. Additionally,1(3H)-Pyrazolones may serve as starting points for developing combination therapies by being paired with other bioactive molecules that target different aspects of disease pathology.
In conclusion,1(3H)-Pyrazolones, including derivatives like those mentioned above, represent a valuable class of compounds for drug discovery efforts aimed at addressing unmet medical needs. Their unique structural features make them well-suited for modulating biological processes through multiple mechanisms, offering significant potential as lead compounds or building blocks for novel therapeutics.
2137763-00-7 (1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)